Cas no 1007400-90-9 (3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one)

• Product Name: 3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• CAS No: 1007400-90-9
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5185506
• Update Time: 2025-10-22

3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• Inchi： 1S/C11H18N2O2/c14-10-13(7-9-1-2-9)8-11(15-10)3-5-12-6-4-11/h9,12H,1-8H2
• InChI Key： MMLNYCQVJUFOFU-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)CN(CC2CC2)C1=O

Additional information on 3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one: A Comprehensive Overview

The compound 3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one, identified by the CAS number 1007400-90-9, is a structurally complex molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the 1-oxa moiety. The presence of a cyclopropyl group and a diazaspiro structure makes this compound particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

The molecular structure of 3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one is notable for its spirocyclic framework, which combines a six-membered ring (the decanone ring) with a seven-membered ring containing two nitrogen atoms (the diazabicyclo structure). The cyclopropylmethyl group attached at position 3 introduces additional strain and reactivity into the molecule, making it a valuable substrate for various chemical transformations. Recent studies have highlighted the importance of such strained structures in enhancing the bioactivity of molecules, particularly in drug discovery.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic properties. Researchers have explored its use in the synthesis of bioactive agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways.

In addition to its biological applications, 3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one has shown potential in materials science as a precursor for advanced polymers and nanomaterials. Its unique spirocyclic architecture allows for the creation of materials with tailored mechanical and electronic properties, which could be useful in applications ranging from electronics to biomedical devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropylmethyl group followed by its incorporation into the spirocyclic framework. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments have made it easier for researchers to access this compound for further studies.

From an environmental perspective, the development of sustainable synthetic routes for 3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one is a critical area of research. Scientists are exploring green chemistry approaches that minimize waste and reduce energy consumption during production. Such efforts align with global initiatives to promote environmentally friendly practices in chemical manufacturing.

In conclusion, 3-(Cyclopropylmethyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one, CAS No. 1007400-90-9, represents a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it an attractive target for further research and development, particularly in drug discovery and materials science.